Cas no 10603-45-9 (3-bromo-1-methyl-pyrrolidine)

3-Bromo-1-methyl-pyrrolidine is a brominated heterocyclic compound featuring a pyrrolidine core substituted with a methyl group at the 1-position and a bromine atom at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. The methyl group enhances stability and influences steric and electronic properties, making it useful in fine chemical applications. Its well-defined reactivity and compatibility with various reaction conditions make it a valuable building block for researchers in medicinal and synthetic chemistry.
3-bromo-1-methyl-pyrrolidine structure
3-bromo-1-methyl-pyrrolidine structure
Product Name:3-bromo-1-methyl-pyrrolidine
CAS No:10603-45-9
MF:C5H10BrN
MW:164.043600559235
MDL:MFCD12755877
CID:1026979
PubChem ID:13726279
Update Time:2025-06-07

3-bromo-1-methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-methylpyrrolidine
    • 3-BROMO-1-METHYL-PYRROLIDINE
    • 1-Methyl-3-brompyrrolidin
    • AB65769
    • AGN-PC-00NQ1J
    • ANW-69123
    • CTK8C2843
    • Pyrrolidine, 3-bromo-1-methyl-
    • DTXSID30547751
    • CS-W005830
    • DB-366031
    • SCHEMBL10261241
    • ZHUYTHOKJZSZQJ-UHFFFAOYSA-N
    • AM90549
    • SB47143
    • SY101847
    • MFCD12755877
    • AKOS016005982
    • 10603-45-9
    • BS-52968
    • 3-Bromo-1-methylpyrrolidine, 97%
    • 3-bromo-1-methyl-pyrrolidine
    • MDL： MFCD12755877
    • Inchi： 1S/C5H10BrN/c1-7-3-2-5(6)4-7/h5H,2-4H2,1H3
    • InChI Key： ZHUYTHOKJZSZQJ-UHFFFAOYSA-N
    • SMILES： BrC1CN(C)CC1

Computed Properties

  • Exact Mass: 162.9997
  • Monoisotopic Mass: 162.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.437±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 78-80 ºC (40 Torr)
  • Flash Point: 44.2±25.4 ºC,
  • Refractive Index: 1.4910
  • Solubility: Dissolution (48 g/l) (25 º C),
  • PSA: 3.24
  • Sensitiveness: Moisture Sensitive

3-bromo-1-methyl-pyrrolidine Security Information

  • Hazard Statement： H226-H314
  • Hazardous Material transportation number：UN 2924 8(3) / PGIII
  • Hazard Category Code： R11;R34
  • Safety Instruction： S26;S36/37/39;S45
  • Hazardous Material Identification： F C
  • HazardClass：3,8
  • PackingGroup：Ⅲ

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3-bromo-1-methyl-pyrrolidine Suppliers

Amadis Chemical Company Limited
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(CAS:10603-45-9)3-bromo-1-methyl-pyrrolidine
Order Number:A1014024
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:15
Price ($):184.0/495.0/1732.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10603-45-9)3-bromo-1-methyl-pyrrolidine
A1014024
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):184.0/495.0/1732.0
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